Cas no 57774-36-4 (4-(4-Chlorophenyl)benzonitrile)

4-(4-Chlorophenyl)benzonitrile is a biphenyl derivative featuring a chlorophenyl group and a benzonitrile moiety, making it a versatile intermediate in organic synthesis. Its rigid aromatic structure and polar nitrile group enhance reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular frameworks. The electron-withdrawing chlorine substituent further modulates electronic properties, improving selectivity in electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. High purity and stability under standard conditions ensure consistent performance in synthetic applications.
4-(4-Chlorophenyl)benzonitrile structure
57774-36-4 structure
Product Name:4-(4-Chlorophenyl)benzonitrile
CAS No:57774-36-4
MF:C13H8ClN
MW:213.662322044373
MDL:MFCD05980153
CID:57187
PubChem ID:1394308
Update Time:2025-10-14

4-(4-Chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
    • 4-(4-chlorophenyl)benzonitrile
    • 4'-chloro[1,1'-biphenyl]-4-carbonitrile
    • 4'-CHLORO-4-CYANOBIPHENYL
    • 4-(4'-chlorophenyl)benzonitrile
    • 4'-chloro-(1,1'-biphenyl)-4-carbonitrile
    • 4'-chloro-biphenyl-4-carbonitrile
    • 4-cyano-4'-chlorobiphenyl
    • CS-0192392
    • MFCD05980153
    • AKOS002683481
    • DVLCPRBAOHXYIQ-UHFFFAOYSA-N
    • DTXSID50362746
    • E89814
    • 4-(4-chlorophenyl)benzenecarbonitrile
    • A831595
    • 57774-36-4
    • BB 0222994
    • BS-28921
    • FT-0654704
    • 4'-chlorobiphenyl-4-carbonitrile
    • SCHEMBL4446050
    • DB-412183
    • 4-(4-Chlorophenyl)benzonitrile
    • MDL： MFCD05980153
    • Inchi： 1S/C13H8ClN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
    • InChI Key： DVLCPRBAOHXYIQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 213.03500
  • Monoisotopic Mass: 213.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 1.24
  • Boiling Point: 359.8°C at 760 mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.628
  • PSA: 23.79000
  • LogP: 3.87868

4-(4-Chlorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-Chlorophenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019107828-5g
4'-Chloro-[1,1'-biphenyl]-4-carbonitrile
 57774-36-4 95%
5g
 $497.04 2023-09-01
abcr
AB310485-1 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
1g
 €253.50 2023-04-26
abcr
AB310485-250 mg
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
250mg
 €143.80 2023-04-26
abcr
AB310485-500 mg
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
500mg
 €194.70 2023-04-26
abcr
AB310485-5 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
5g
 €776.60 2023-04-26
abcr
AB310485-10 g
4-(4-Chlorophenyl)benzonitrile, 97%; .
 57774-36-4 97%
10g
 €1287.00 2023-04-26
TRC
C428193-100mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
100mg
 $81.00 2023-05-18
TRC
C428193-250mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
250mg
 $155.00 2023-05-18
TRC
C428193-500mg
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
500mg
 $236.00 2023-05-18
TRC
C428193-1g
4-(4-Chlorophenyl)benzonitrile
 57774-36-4
1g
 $333.00 2023-05-18

4-(4-Chlorophenyl)benzonitrile Production Method

4-(4-Chlorophenyl)benzonitrile Related Literature

Related Categories

57774-36-4 (4-(4-Chlorophenyl)benzonitrile) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd